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Introduction

Psalmotoxin 1 (PcTX1) is a 40-residue peptide toxin isolated from the venom of the Trinidad
chevron tarantula, Psalmopoeus cambridgei. It is a potent and selective inhibitor of acid-
sensing ion channel 1a (ASIC1la), a key player in the neuronal response to acidosis and
implicated in pathological conditions such as ischemic stroke and pain.[1][2][3][4] PcTX1 acts
as a gating modifier, stabilizing the desensitized state of ASIC1a, thereby preventing channel
opening in response to a drop in extracellular pH.[1][5] Its high affinity and selectivity for
ASICla make it an invaluable pharmacological tool for studying the physiological and
pathological roles of this channel. These application notes provide detailed protocols for the
use of PcTX1 in electrophysiology patch-clamp experiments to characterize ASICla currents.

Mechanism of Action

PcTX1 inhibits homomeric ASIC1a and heteromeric ASIC1a/2b channels by binding to the
acidic pocket of the channel.[1] This binding increases the apparent proton affinity of the
channel, leading to a stabilization of the desensitized state at physiological resting pH (e.g., pH
7.4).[5] The interaction is highly dependent on pH; PcTX1 inhibition is more pronounced at
conditioning pH values closer to the channel's half-maximal steady-state desensitization (SSD)
pH.[6][7] At more alkaline pH, where the channel is predominantly in the closed resting state,
PcTX1 has a lower affinity and its inhibitory effect is reduced.[5][6] Interestingly, at higher
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concentrations and alkaline pH, PcTX1 can potentiate some ASIC subtypes, such as rat and
human ASIC1b.[1][7]

Data Presentation: Quantitative Effects of PcTX1

The following table summarizes the key quantitative data regarding the interaction of PcTX1

with various ASIC subtypes. This information is crucial for designing and interpreting

electrophysiological experiments.

Channel . .
Parameter Species Value Conditions Reference
Subtype
ICso
o ASICla Rat 0.9 nM pH 7.4 [1]
(Inhibition)
ASICla/2b Rat 3 nM pH 7.4 [1]
Conditioning
ASICla/2a - 2.9 nM [8]
pH 7.0
ECso
(Potentiation/  ASIC1b Rat ~100 nM pH 7.4 [7]
Activation)
) Direct
CASICla Chicken ~189 nM o [7]
activation
rASICla Application at
Rat >156 nM [6]
(Open State) pH 7.1
- Surface
Binding Human &
o ASIC1 ) ~2nM Plasmon [9]
Affinity (KD) Chicken
Resonance
Effect on Slight shift to
pHso of ASICla - lower H* 30 nM PcTX1 [5]
Activation concentration
Drastic shift )
Effect on o Concentratio
ASICla - to less acidic [5]
pHso of SSD n-dependent
pH
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Signaling Pathway and Experimental Workflow

Visualization

PcTX1 Signaling Pathway

The following diagram illustrates the mechanism of PcTX1 inhibition of ASIC1a channels.

PcTX1 Mechanism of Action on ASICla
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Caption: PcTX1 binds to and stabilizes the desensitized state of ASIC1la.
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Electrophysiology Experimental Workflow

This diagram outlines the key steps in a typical patch-clamp experiment to study the effect of
PcTX1 on ASIC currents.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b612384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Methodological & Applicat?qn

Check Availability & Pricing

PcTX1 Electrophysiology Workflow
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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